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Compound of Interest

Compound Name: LRK-4189

Cat. No.: B15543668 Get Quote

For researchers, scientists, and drug development professionals, the responsible disposal of

chemical compounds is a critical aspect of laboratory safety and environmental stewardship.

This document provides a comprehensive guide to the proper disposal procedures for LRK-
4189, a selective PIP4K2C PROTAC degrader. In the absence of a specific Safety Data Sheet

(SDS), the following protocols are based on established best practices for the handling and

disposal of potent, biologically active small molecules, including PROTACs and kinase

inhibitors. Adherence to these guidelines, in conjunction with your institution's specific

environmental health and safety (EHS) policies, is paramount.

I. Hazard Assessment and Waste Classification
Given that LRK-4189 is a biologically active compound intended for cancer research, it must be

handled as a potentially hazardous substance. All waste materials contaminated with LRK-
4189, including the pure compound, solutions, and contaminated labware, should be classified

and managed as hazardous chemical waste.

Key Principles:

Assume Hazard: Treat LRK-4189 as a potent compound with potential toxicological

properties that may not be fully characterized.

No Drain or Trash Disposal: Under no circumstances should LRK-4189 or its waste be

disposed of down the sink or in regular trash receptacles.[1][2]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15543668?utm_src=pdf-interest
https://www.benchchem.com/product/b15543668?utm_src=pdf-body
https://www.benchchem.com/product/b15543668?utm_src=pdf-body
https://www.benchchem.com/product/b15543668?utm_src=pdf-body
https://www.benchchem.com/product/b15543668?utm_src=pdf-body
https://www.benchchem.com/product/b15543668?utm_src=pdf-body
https://www.benchchem.com/product/b15543668?utm_src=pdf-body
https://www.benchchem.com/product/b15543668?utm_src=pdf-body
https://policies.dartmouth.edu/policy/hazardous-waste-disposal-guide-research-areas
https://www.benchchem.com/pdf/Proper_Disposal_of_MET_Kinase_IN_3_A_Guide_for_Laboratory_Professionals.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15543668?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Segregation is Key: Do not mix LRK-4189 waste with incompatible chemicals to prevent

dangerous reactions.[1][3][4]

II. Quantitative Data for Hazardous Waste
Accumulation
Proper management of hazardous waste includes adhering to accumulation limits within the

laboratory. The following table summarizes typical quantitative limits for satellite accumulation

areas (SAAs), which are designated locations within a lab for the collection of hazardous

waste.[4][5]

Parameter Limit Regulatory Guideline

Total Hazardous Waste

Volume
≤ 55 gallons

Resource Conservation and

Recovery Act (RCRA)

Acutely Hazardous Waste (P-

Listed)
≤ 1 quart (liquid) or 1 kg (solid)

Resource Conservation and

Recovery Act (RCRA)

Accumulation Time Limit
Up to 1 year (for partially filled

containers)

Varies by institution, consult

your EHS department.

Note: While LRK-4189 may not be formally P-listed, its high potency warrants cautious

handling and adherence to stringent accumulation limits.

III. Step-by-Step Disposal Protocol
The following experimental protocol outlines the necessary steps for the safe collection and

disposal of LRK-4189 waste.

Materials:

Designated hazardous waste containers (chemically compatible, leak-proof, with secure lids)

[1][6]

Hazardous waste labels
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Personal Protective Equipment (PPE): safety glasses, lab coat, and chemical-resistant

gloves

Secondary containment bins

Procedure:

Waste Segregation:

Solid Waste: Collect all solid materials contaminated with LRK-4189, such as unused

powder, pipette tips, weighing papers, gloves, and other disposable labware, in a

designated solid hazardous waste container.[2][7][8]

Liquid Waste: Collect all solutions containing LRK-4189, including stock solutions,

experimental media, and solvent rinses, in a designated liquid hazardous waste container.

[2][7] Do not mix aqueous and organic solvent waste streams unless permitted by your

institution's EHS.

Container Management:

Use containers that are in good condition and compatible with the chemical nature of the

waste.

Keep waste containers securely closed at all times, except when adding waste.[1][5]

Store waste containers in a designated satellite accumulation area within the laboratory, at

or near the point of generation.[4][5]

Place all liquid hazardous waste containers in secondary containment to prevent spills.[1]

[9]

Labeling:

As soon as waste is first added to a container, affix a hazardous waste label.[9][10]

The label must include the words "Hazardous Waste," the full chemical name "LRK-4189,"

and a list of all other constituents in the container.[2][4] Avoid using abbreviations.
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Indicate the date when waste was first added to the container.

Waste Pickup and Disposal:

When a waste container is full or has been in accumulation for the maximum allowed time,

arrange for its collection through your institution's EHS department or a licensed

hazardous waste disposal contractor.[2]

Follow your institution's specific procedures for requesting a waste pickup.

Spill Management:

In the event of a spill, immediately alert personnel in the area and restrict access.

If the spill is small and you are trained to handle it, use a chemical spill kit to contain and

absorb the material.

Collect all spill cleanup materials in a sealed container and dispose of them as hazardous

chemical waste.[9][10]

For large or unmanageable spills, evacuate the area and contact your institution's

emergency response team.

IV. Visual Workflow for LRK-4189 Disposal
The following diagram illustrates the decision-making and procedural workflow for the proper

disposal of LRK-4189.
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Caption: Workflow for the safe disposal of LRK-4189.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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